Cas no 1222008-25-4 (Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate)

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate is a versatile organoboron reagent commonly employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The tetrabutylammonium counterion enhances solubility in organic solvents, facilitating homogeneous reaction conditions. The 1,3-phenylene linker between the two trifluoroborate groups allows for the introduction of meta-substituted aromatic frameworks in synthetic applications. This compound offers improved handling compared to boronic acids, as it is less prone to protodeboronation and exhibits greater air and moisture stability. Its utility in constructing complex biaryl structures makes it valuable for pharmaceutical and materials science research.
Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate structure
1222008-25-4 structure
Product Name:Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate
CAS No:1222008-25-4
MF:C38H76B2F6N2
MW:696.635872840881
MDL:MFCD28346956
CID:5018231
Update Time:2026-02-28

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Tetrabutylazanium;trifluoro-(3-trifluoroboranuidylphenyl)boranuide
    • Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate
    • MDL: MFCD28346956
    • Inchi: 1S/2C16H36N.C6H4B2F6/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h2*5-16H2,1-4H3;1-4H/q2*+1;-2
    • InChI Key: PAWYADLBFMHKLT-UHFFFAOYSA-N
    • SMILES: F[B-](C1C=CC=C([B-](F)(F)F)C=1)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 24
  • Complexity: 294
  • Topological Polar Surface Area: 0

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Security Information

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Pricemore >>

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